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Compound of Interest

Compound Name: 5-Methoxypyridin-3-ol

Cat. No.: B145466

This guide provides essential safety and logistical information for the proper disposal of 5-
Methoxypyridin-3-ol (CAS No. 109345-94-0), ensuring the safety of laboratory personnel and
compliance with regulations. Researchers, scientists, and drug development professionals
should adhere to these procedures to minimize risks and environmental impact.

Hazard Identification and Safety Data

5-Methoxypyridin-3-ol is a chemical compound that requires careful handling due to its
potential health hazards. The following table summarizes its key hazard information.

Hazard Category GHS Classification Hazard Statement

Acute Toxicity Harmful if swallowed H302: Harmful if swallowed[1]

H315: Causes skin irritation[1]

Skin Irritation Category 2 2]
o H319: Causes serious eye
Eye Irritation Category 2A o
irritation[1][2]
) o H335: May cause respiratory
Respiratory Irritation Category 3 o
irritation[1]
. H226: Flammable liquid and
Flammability Category 3

vapour
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Signal Word: Warning[2]
GHS Pictogram:

lwsalt text

Step-by-Step Disposal Protocol

The following protocol outlines the necessary steps for the safe disposal of 5-Methoxypyridin-
3-ol waste. Adherence to these steps is crucial for ensuring a safe laboratory environment.

1. Personal Protective Equipment (PPE): Before handling the chemical for disposal, ensure you
are wearing the appropriate PPE:

e Gloves: Chemical-resistant gloves (e.g., nitrile, neoprene) are mandatory. Always inspect
gloves for any signs of degradation or puncture before use.[3]

» Eye Protection: Safety glasses with side-shields or chemical safety goggles are required.[4]
o Lab Coat: A flame-retardant and chemical-resistant lab coat should be worn.

o Respiratory Protection: Use only in a well-ventilated area. If ventilation is inadequate, a
NIOSH-approved respirator may be necessary.[1]

2. Waste Segregation:
o All waste containing 5-Methoxypyridin-3-ol must be segregated as chemical waste.

e Do not mix this waste with other waste streams unless explicitly permitted by your
institution's environmental health and safety (EHS) office.[3]

o Keep in the original container whenever possible.[3]
3. Spill Management: In the event of a spill, follow these procedures:
o Evacuate non-essential personnel from the immediate area.

e Remove all sources of ignition.[1]
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e Ventilate the area.
» Contain the spill using an inert absorbent material such as sand, silica gel, or vermiculite.[1]

o Carefully collect the absorbed material and place it into a clearly labeled, sealed container
for hazardous waste.[1][4]

o Clean the spill area thoroughly with an appropriate solvent and then with soap and water.
4. Waste Collection and Storage:

e Collect all waste, including the neat compound, solutions, and contaminated materials (e.g.,
pipette tips, gloves, absorbent paper), in a compatible and properly sealed container.

e The container must be clearly labeled with "Hazardous Waste," the chemical name "5-
Methoxypyridin-3-ol,” and the appropriate hazard pictograms.

» Store the waste container in a designated, well-ventilated, and secure area, away from
incompatible materials. The storage area should be cool and dry.[4]

5. Final Disposal:
e Waste material must be disposed of in accordance with national and local regulations.[3]

o Contact your institution's EHS office or a licensed hazardous waste disposal company to
arrange for pickup and disposal.[1]

e The primary recommended method for the disposal of organic compounds like 5-
Methoxypyridin-3-ol is high-temperature incineration in a specialized hazardous waste
incinerator.[5]

Disposal Workflow

The following diagram illustrates the logical workflow for the proper disposal of 5-
Methoxypyridin-3-ol.
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(Start: Handling 5-Methoxypyridin-3-ol Waste)

:

Wear Appropriate PPE
(Gloves, Goggles, Lab Coat)

:

Is there a spill?

Contain and Absorb Spill Segregate as
with Inert Material Chemical Waste

Collect Waste in
Labeled, Sealed Container

Store in Designated
Cool, Dry, Ventilated Area

Contact EHS for

Professional Disposal

( End: Proper Disposal Complete )

Click to download full resolution via product page

Caption: Workflow for the safe disposal of 5-Methoxypyridin-3-ol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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